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Compound of Interest

Compound Name: Formaldehyde;phenol

Cat. No.: B1633637

Introduction

High ortho novolac resins are a specific type of phenolic resin characterized by a high
proportion of methylene bridges at the ortho positions of the phenolic units. This linear
structure, as opposed to the more branched structure of random novolac resins, imparts unique
properties such as rapid curing speeds when combined with a curing agent like
hexamethylenetetramine (HMTA).[1][2] This fast-curing behavior makes them highly valuable in
applications requiring short cycle times, such as in molding compounds, friction materials, and
as high-performance binders.[3] The synthesis of these resins relies on the use of specific
catalysts, typically divalent metal salts, which direct the electrophilic substitution of
formaldehyde preferentially to the ortho position of phenol.[2][4]

General Synthesis Pathway and Mechanism

The synthesis of high ortho novolac resins involves the condensation reaction of phenol and
formaldehyde under weakly acidic conditions (pH 4-7) in the presence of a divalent metal salt
catalyst.[3][5] The metal ion forms a chelate complex with the phenolic hydroxyl group, which
activates the ortho positions and facilitates the attack by formaldehyde. This mechanism favors
the formation of ortho-methylolphenol, which then condenses with other phenol molecules to

form ortho-ortho methylene bridges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

